Traditional and new procedures for epoxidation of substituted norbornenes are described. The stereochemistry of this reaction and the influence of substituents on the reactivity of the substrate are analysed. The molecular rearrangements and heterocyclisation reactions that can accompany epoxidation are considered; examples of selective attack of oxidants at one of the double bonds in norbornenes containing an unsaturated substituent and also at a multiple bond in some polycyclic di- and triene systems are given. The bibliography includes 252 references.

Chemical approaches to the elucidation of DNA template biosynthesis using DNA polymerases and reverse transcriptases, predominantly DNA polymerase I from E.coli and reverse transcriptase from HIV-1, are considered. Special attention is paid to the comparison of chemical modification and X-ray structural analysis data as well as to quantitative aspects of the interaction of DNA polymerases with templates, primers, and nucleoside 5'-triphosphates. New versions of a catalytically competent labelling method developed in the course of investigation of these enzymes are described. The data obtained in the analysis of replication complexes using primer analogues with photoreactive groups are presented. The bibliography includes 98 references.

Data on the reactions of thiocyanogen and thiocyanogen halides with unsaturated compounds are systematised. The kinetic and stereo- and regiochemical regularities of these reactions are analysed. The bibliography includes 81 references.

Published data on the methods for synthesis of carbo- and heterocyclic compounds based on reactions of α,β -unsaturated nitriles with carbonyl compounds and activated phenols are surveyed. It is demonstrated that all these reactions occur via nucleophilic addition of the carbanion generated from a carbonyl compound to the double bond of an unsaturated nitrile (the Michael reaction). The main routes of transformation of the adducts into carbo- and heterocyclic compounds are considered. The methods for regioselective preparation of fused 4H-pyrans or 1,4-dihydropyridines by varying conditions of cyclisation of Michael adducts are discussed. The bibliography includes 249 references.

A systematic account is given of the current ideas about atomic and group electronegativities and the trends in the development of the concept of electronegativity are analysed. Attention is concentrated on the latest A systematic account is given of the current ideas about atomic and group electronegativities and the trends in the development of the concept of electronegativity are analysed. Attention is concentrated on the latest approaches to the definition of electronegativity – the concept of z.ldangorbitalz.rdang electronegativities and the density functional theory. A procedure is proposed for the determination of z.ldanginductivez.rdang electronegativities, which permits a correct theoretical calculation of the electronegativity of a substituent from the electronegativities of individual atoms and the steric structure. It is shown that the approach developed has a series of important advantages – for example, it makes it possible to calculate the group electronegativities of isomeric substituents avoiding the principle of the equalisation of electronegativities. A survey of literature data and generalisation of the method proposed by the authors have made it possible to formulate the concept of electronegativity as an unchanging fundamental immanent characteristic of a chemical element. The bibliography includes 222 references.

In 1994, the superconductivity of intermetallic borocarbides (IBC) of composition LnM2B2C, where Ln is a rare-earth metal and M is Ni or Pd, was discovered. This discovery stimulated numerous works on the synthesis of new quaternary borocarbide phases and solid solutions based on them and studies of their crystal chemistry and magnetic, superconducting, and transport properties. Almost simultaneously, investigations of the fundamental electronic properties of IBC and specific chemical bonding in this new class of materials have been initiated. The results of theoretical and experimental investigations in these fields are summarised. The bibliography includes 179 references

A group of fungicidal antibiotics, β-methoxyacrylic acid derivatives (strobilurins, oudemansins, and myxothiazols), their producers, and mechanisms of action are considered. The fungicidal activity of these compounds is based on the suppression of cell respiration of fungi in the bc1-complex of cytochromes. They also manifest other biological activities that are not always coupled with inhibition of respiration. Studies of the structure of the natural methoxyacrylates has made it possible to create a novel class of synthetic agricultural fungicides with enhanced stability, high activity, and a broad spectrum of action. The main regularities of the structure-activity relationship and methods of synthesis of these compounds are discussed. The bibliography includes 159 references. A group of fungicidal antibiotics, b-methoxyacrylic acid derivatives (strobilurins, oudemansins, and myxothiazols), their producers, and mechanisms of action are considered. The fungicidal activity of these compounds is based on the suppression of cell respiration of fungi in the bc1-complex of cytochromes. They also manifest other biological activities that are not always coupled with inhibition of respiration. Studies of the structure of the natural methoxyacrylates has made it possible to create a novel class of synthetic agricultural fungicides with enhanced stability, high activity, and a broad spectrum of action. The main regularities of the structure-activity relationship and methods of synthesis of these compounds are discussed. The bibliography includes 159 references.o

Various methods for the synthesis of open-chain poly(organophosphazenes) are considered. The mechanism of polymerisation of hexachlorocyclotriphosphazene and the basic principles of formation of poly(organophosphazene) macromolecules by polymeranalogous reactions of poly(dichloro-phosphazene) with various nucleophilic reagents are analysed from a new viewpoint. The potential of this synthetic method for targeted design of poly(organophosphazenes) of various structures is shown. The possibility of synthesising poly(organo-phosphazenes) by polymerisation of cyclophosphazenes is also discussed. The problem of unit non-uniformity of poly(organophosphazenes) and its influence on the properties of these polymers are considered. The properties of poly(organo-phosphazenes) are considered in detail and it is shown that these polymers possess unusual valuable properties, which provide opportunities for their successful practical application. The bibliography includes 276 references. Various methods for the synthesis of open-chain poly(organophosphazenes) are considered. The mechanism of polymerisation of hexachlorocyclotriphosphazene and the basic principles of formation of poly(organophosphazene) macromolecules by polymeranalogous reactions of poly(dichlorophosphazene) with various nucleophilic reagents are analysed from a new viewpoint. The potential of this synthetic method for targeted design of poly(organophosphazenes) of various structures is shown. The possibility of synthesising poly(organophosphazenes) by polymerisation of cyclophosphazenes is also discussed. The problem of unit non-uniformity of poly(organophosphazenes) and its influence on the properties of these polymers are considered. The properties of poly(organophosphazenes) are considered in detail and it is shown that these polymers possess unusual valuable properties, which provide opportunities for their successful practical application. The bibliography includes 276 references.

Data on palladium carbonyl complexes are described systematically and subjected to a critical analysis. The methods of synthesis and data on the structures and chemical properties of mono- and poly-nuclear carbonyl-containing palladium complexes in which the formal oxidation state of the metal varies from 0 to +2 are discussed. Virtually all the publications on this question up to 1997 are examined. The bibliography includes 241 references.

Published data on the preparation, structure, physical and chemical properties, and reactivity of nitrosoalkenes are described systematically. The influence of the structure and stereoelectronic effects of substituents at the double bond on the stability of nitrosoalkenes is analysed. Primary attention is paid to concerted cycloaddition of nitrosoalkenes to miscellaneous multiple bonds, in particular, to the problems of regio-, stereo-, and enantioselectivity of [4+2]-cycloaddition of nitrosoalkenes to alkenes. The bibliography includes 183 references.

Second-order nonlinear optical properties in polymeric media and the mechanisms of generation and relaxation of the second harmonic of a polarised laser beam are discussed. The relationships between the chemical structures of the polymeric systems and the transport characteristics of the charge carriers are considered and the influence of the captured charges on the parameters of the second harmonic relaxation are analysed. It is shown that the kinetics of second harmonic relaxation in the polymeric systems of the host-guest type is determined entirely by the decay kinetics of the surface potential. The bibliography includes 98 references.

Data on the synthesis of reactive derivatives of nucleic acid analogues and their application for the study of structure and functions of biopolymers are generalised. The main types of such analogues including photoactivated reagents containing azidoaryl, halogeno, and thiol groups, psoralen and its derivatives, platinum-based reagents, and nucleic acid analogues containing substituted pyrophosphate or acyl phosphate internucleotide groups are presented. The mechanisms of interaction of these compounds with proteins and nucleic acids are considered. The prospects for the in vivo application of reactive nucleic acids in various systems are discussed. The bibliography includes 76 references.

The main types of heterogeneous catalysts used for hydrogenation, the methods for their preparation, and the structure and chemistry of their surfaces are considered, as well as the catalytic activity and the mechanism of action in the hydrogenation of unsaturated and aromatic compounds, of CO, and of carbonyl compounds and in the hydrorefining of fuels. Chief attention is paid to supported Ni catalysts, to the methods for their preparation and physicochemical studies, and to the development of novel catalytic systems through modification. A novel type of catalyst for hydrogenation, viz. metal carbides, is described. Some aspects of the mechanochemical treatment of hydrogenation catalysts, including in situ methods, are discussed. Sulfide catalysts for hydrotreating are also discussed in detail. The bibliography includes 340 references.

The mechanisms of the cryotropic gelation of poly(vinyl alcohol) solutions as well as the influence of the characteristics of the polymer and the conditions of the cryogenic treatment on the structure and physicochemical properties of the cryogels obtained are examined. Data on the characteristics of the freezing of concentrated poly(vinyl alcohol) solutions are presented. The influence of soluble additives, possessing different lyotropic properties, on the course of gelation in frozen systems is discussed. The possibility of the cryocracking of poly(vinyl alcohol) chains is considered. The bibliography includes 349 references.

The review deals with the current state of the problem of catastrophic oxidation of metals ('hot corrosion') caused by formation of a liquid corrosion product in a multi-component system. The kinetics, thermodynamics, and mechanisms of the two stages of accelerated oxidation of metals, namely, fast and super-fast stages, are considered with the copper–bismuth oxide system as an example. It is shown that the fast stage is caused by the formation of a liquid-channel grain boundary structure in the corrosion product, while the super-fast stage is caused by the high rate of dissolution of the oxide layer. The results of studies of the interaction of liquid phase with two-dimensional defects (grain boundaries) in solids are generalised. A model of catastrophic oxidation of metals is proposed. The bibliography includes 104 references.

Data on protective groups for the thiol function of cysteine and methods of disulfide bonds formation used in modern peptide chemistry are considered and systematised. The advantages and disadvantages of protective groups, of reagents used for cyclisation, and possible side reactions associated with them are described. The bibliography includes 119 references.

The principal sources of the pollution of the environment by polychlorobiphenyls are indicated and their ecological danger is estimated; the output in the manufacture and applications of polychlorobiphenyls are quoted. The known methods for the neutralisation of polychlorobiphenyls are examined. The methods considered are analysed and their practical significance for industry is estimated. The bibliography includes 277 references.

Data on the structure and properties of highly cross-linked polymer networks in which the distance between cross-link points is several repeating units or even less than one unit, up to the networks consisting of nothing but cross-link points containing no linear fragments, are generalised. The dependences of a number of physical properties (the glass transition temperature, the modulus of elasticity, etc.) on the degree of cross-linking and the influence of various defects (branchings, dangled chains, etc.) on the properties of highly cross-linked networks are analysed. It is shown that the passage from sparse networks to highly cross-linked networks is accompanied by fundamental changes in their properties and that these properties can be described quantitatively taking into account the chemical structure of the network. The influence of the chemical structure of a cross-link point of the network on the properties is analysed; it is shown that the distances between the cross-link points in such networks can be estimated by nontraditional methods. Particular attention is paid to the cross-linked systems that are the basis for gradient-modulus materials in which the modulus of elasticity, the refractive index, and other properties vary over a wide range. The bibliography includes 93 references.

Published data on radiolysis of liquid (mainly aqueous, water–alcohol and alcoholic) and solid [mainly in poly(vinyl alcohol)] solutions of tetrazolium salts are generalised. The mechanism of radiolytic transformations of these compounds is discussed. Their application in dosimetry of ionising radiation is considered in detail. The bibliography includes 60 references.

Data on the interaction of natural carbohydrates (mono-, oligo-, and poly-saccharides, amino sugars, and natural organic acids of carbohydrate origin) with metal cations are surveyed and described systematically. The structural diversity of carbohydrate metal complexes, caused by some specific features of carbohydrates as ligands, is demonstrated. The influence of complex formation on the chemical properties of carbohydrates is discussed. It is shown that the formation of metal complexes plays an important role in the configurational and conformational analysis of carbohydrates. The practical significance of the coordination interaction in the series of carbohydrate ligands is demonstrated. The bibliography includes 571 references.